[2-Oxo-2-(2,4,6-trimethylanilino)ethyl] 2-(3-fluorophenyl)acetate

• IUPAC Name: [2-oxo-2-(2,4,6-trimethylanilino)ethyl] 2-(3-fluorophenyl)acetate
• InChI: InChI=1S/C19H20FNO3/c1-12-7-13(2)19(14(3)8-12)21-17(22)11-24-18(23)10-15-5-4-6-16(20)9-15/h4-9H,10-11H2,1-3H3,(H,21,22)
• InChI Key: PHKHTWYIFFKRAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC(=O)CC2=CC(=CC=C2)F)C
• Molecular Formula: C19H20FNO3
• Molecular Weight: 329.4 g/mol

Description

[2-Oxo-2-(2,4,6-trimethylanilino)ethyl] 2-(3-fluorophenyl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields of study. This compound is a derivative of N-phenylpyrrolidine and has been synthesized through various methods.

Scientific Research Applications

Environmental Fate and Aquatic Effects

The environmental fate and aquatic effects of oxo-process chemicals, including those structurally related to the compound , have been studied extensively. For instance, compounds like butyl acetate and ethylhexanol demonstrate that environmental releases are typically limited to volatilization during use, handling, or transport. These compounds are readily biodegradable and pose generally low concern to aquatic life, indicating the potential environmental compatibility of similarly structured compounds (Staples, 2001).

Synthesis and Chemical Properties

Research on compounds like 2-fluoro-4-bromobiphenyl, which shares a degree of structural similarity with the target compound, reveals practical synthesis methods and applications in manufacturing anti-inflammatory materials. This indicates the potential for the target compound to be synthesized efficiently for use in pharmaceuticals or as an intermediate in organic synthesis (Qiu et al., 2009).

Toxicological Review

The toxicological profiles of related compounds, such as ethyl tertiary-butyl ether, suggest that while these compounds have low toxicity, their increasing use necessitates a thorough understanding of their potential human exposure and environmental impacts. This underscores the importance of toxicological studies for the safe application of chemically related compounds (Mcgregor, 2007).

Applications in Molecular Imaging

The use of fluorophores for in vivo cancer diagnosis, where compounds with fluorescence properties similar to the target compound might be applied, underscores the importance of understanding the toxicity and safety profiles of these chemicals. This area of research is crucial for developing new diagnostic tools and treatments for cancer (Alford et al., 2009).